Cas no 2763740-74-3 (1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid
• CAS No: 2763740-74-3
• MF: C₁₁H₁₂ClNO₂
• MW: 225.671482086182
• CID: 6390867
• PubChem ID: 84079569
• Update Time: 2025-05-26

1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-19590546
• (1s,3s)-1-amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid
• 2763740-74-3
• EN300-37366815
• 1-amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid
• 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid

• Inchi： 1S/C11H12ClNO2/c12-9-4-2-1-3-8(9)7-5-11(13,6-7)10(14)15/h1-4,7H,5-6,13H2,(H,14,15)
• InChI Key： JASUJAURSWAPTL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1CC(C(=O)O)(C1)N

Computed Properties

• Exact Mass: 225.0556563g/mol
• Monoisotopic Mass: 225.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid

Recent Advances in the Study of 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 2763740-74-3)

1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 2763740-74-3) is a cyclobutane derivative that has garnered significant attention in the field of medicinal chemistry due to its potential as a building block for novel therapeutic agents. Recent studies have explored its applications in drug discovery, particularly in the development of central nervous system (CNS) targeting compounds and enzyme inhibitors. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

The structural uniqueness of 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid lies in its cyclobutane ring, which imparts conformational rigidity, and the presence of both amino and carboxylic acid functional groups, making it a versatile intermediate for further chemical modifications. Recent research has focused on its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are of interest for their potential in treating neurological disorders such as epilepsy and anxiety.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's utility in designing selective inhibitors of glutamate decarboxylase (GAD), an enzyme critical for GABA synthesis. The researchers demonstrated that derivatives of 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid exhibited moderate inhibitory activity against GAD, suggesting its potential as a scaffold for developing new modulators of GABAergic signaling. This finding opens new avenues for targeting GABA-related pathologies.

In addition to its CNS applications, recent work has explored the compound's potential in oncology. A preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its incorporation into small molecule inhibitors targeting protein-protein interactions involved in cancer cell proliferation. The study found that cyclobutane-containing analogs, including those derived from 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid, showed promising binding affinity to specific oncogenic targets, though further optimization is needed to improve pharmacokinetic properties.

From a synthetic chemistry perspective, advances in the preparation of 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid have been reported. A 2024 paper in Organic Process Research & Development described an improved synthetic route with higher yield and purity, addressing previous challenges in large-scale production. This development is critical for enabling further pharmacological studies and potential commercialization of derivatives based on this scaffold.

Looking forward, the unique structural features of 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid continue to make it an attractive subject for medicinal chemistry research. Current investigations are exploring its potential in developing novel antimicrobial agents and as a chiral auxiliary in asymmetric synthesis. However, challenges remain in optimizing the drug-like properties of its derivatives, particularly in terms of bioavailability and metabolic stability.

In conclusion, 1-Amino-3-(2-chlorophenyl)cyclobutane-1-carboxylic acid (CAS: 2763740-74-3) represents a promising chemical scaffold with diverse therapeutic potential. Recent studies have expanded our understanding of its applications in CNS disorders and oncology, while improved synthetic methods have enhanced its accessibility for research. Continued investigation of this compound and its derivatives is warranted to fully realize its potential in drug discovery and development.